Cas no 2408429-75-2 (2-Isopropyl-oxazole-5-boronic acid pinacol ester)

• Product Name: 2-Isopropyl-oxazole-5-boronic acid pinacol ester
• CAS No: 2408429-75-2
• MF: C₁₂H₂₀BNO₃
• MW: 237.103103637695
• MDL: MFCD14155749
• CID: 4776685
• Update Time: 2026-02-26

2-Isopropyl-oxazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• SB36057
• 2-Isopropyl-oxazole-5-boronic acid pinacol ester
• 2-Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole

• MDL： MFCD14155749
• Inchi： 1S/C12H20BNO3/c1-8(2)10-14-7-9(15-10)13-16-11(3,4)12(5,6)17-13/h7-8H,1-6H3
• InChI Key： MGYUOWASNFATFI-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C(C)C)O2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Topological Polar Surface Area: 44.5

Additional information on 2-Isopropyl-oxazole-5-boronic acid pinacol ester

2-Isopropyl-oxazole-5-boronic acid pinacol ester (CAS 2408429-75-2): A Versatile Boronic Acid Derivative in Organic Synthesis

In the realm of organic chemistry, 2-Isopropyl-oxazole-5-boronic acid pinacol ester (CAS 2408429-75-2) has emerged as a valuable building block for synthetic applications. This boronic acid derivative belongs to the class of heterocyclic boronates, which have gained significant attention in recent years due to their utility in Suzuki-Miyaura cross-coupling reactions – one of the most widely used methods for carbon-carbon bond formation in pharmaceutical and materials science research.

The molecular structure of 2-Isopropyl-oxazole-5-boronic acid pinacol ester features an oxazole ring substituted with an isopropyl group at the 2-position and a boronic acid pinacol ester moiety at the 5-position. This unique combination of functional groups makes it particularly useful for the synthesis of complex heterocyclic compounds, which are prevalent in many biologically active molecules and functional materials.

Recent trends in chemical research highlight growing interest in oxazole-containing compounds, as evidenced by increasing searches for "oxazole derivatives in drug discovery" and "heterocyclic boronates applications". The 2-Isopropyl-oxazole-5-boronic acid pinacol ester serves as a key intermediate in addressing these research needs, particularly in the development of new pharmaceutical candidates and agrochemicals.

From a synthetic chemistry perspective, the pinacol ester protection of the boronic acid group in 2-Isopropyl-oxazole-5-boronic acid pinacol ester offers several advantages. It enhances the compound's stability against protodeboronation while maintaining good reactivity in cross-coupling reactions. This characteristic has made it a preferred choice for researchers working on medicinal chemistry projects and material science applications where controlled coupling reactions are essential.

The application of 2-Isopropyl-oxazole-5-boronic acid pinacol ester extends to various cutting-edge research areas. In drug discovery, it serves as a valuable precursor for creating oxazole-based drug candidates, particularly in the development of kinase inhibitors and antimicrobial agents. The pharmaceutical industry's growing focus on "targeted drug design" and "small molecule therapeutics" has increased demand for such specialized building blocks.

Material scientists have also recognized the potential of 2-Isopropyl-oxazole-5-boronic acid pinacol ester in the synthesis of organic electronic materials. The oxazole ring system, when incorporated into conjugated polymers or small molecule semiconductors, can influence electronic properties and molecular packing – key factors in developing efficient organic photovoltaics and OLED materials.

Quality considerations for 2-Isopropyl-oxazole-5-boronic acid pinacol ester (CAS 2408429-75-2) typically focus on purity levels (often ≥95% by HPLC), moisture content, and storage conditions. Proper handling under inert atmosphere and storage at low temperatures (-20°C) are generally recommended to maintain the compound's stability and reactivity for synthetic applications.

The market for specialized boronic acid derivatives like 2-Isopropyl-oxazole-5-boronic acid pinacol ester has shown steady growth, driven by increasing R&D activities in pharmaceutical and materials science sectors. Recent market analyses indicate particular demand for "heterocyclic boronates for drug discovery" and "specialty boron reagents", positioning this compound as a valuable material for research institutions and industrial laboratories alike.

From an environmental and safety perspective, 2-Isopropyl-oxazole-5-boronic acid pinacol ester requires standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) should be used when handling, and reactions should be conducted in well-ventilated areas – considerations that align with the chemical industry's increasing focus on "green chemistry principles" and "sustainable synthesis".

Future research directions involving 2-Isopropyl-oxazole-5-boronic acid pinacol ester may explore its potential in emerging areas such as bioconjugation chemistry and proteolysis targeting chimeras (PROTACs) – two rapidly growing fields in chemical biology. The compound's versatility makes it well-suited for these innovative applications that are currently receiving significant attention in scientific literature and conference presentations.

In conclusion, 2-Isopropyl-oxazole-5-boronic acid pinacol ester (CAS 2408429-75-2) represents an important tool for modern synthetic chemists. Its combination of oxazole heterocycle and protected boronic acid functionality makes it particularly valuable for constructing complex molecular architectures in both pharmaceutical and materials science research. As the demand for specialized building blocks continues to grow, this compound is likely to maintain its relevance in organic synthesis and drug discovery pipelines.